BackgroundAlthough exposure to ambient air pollution has been associated with outpatient visits for respiratory diseases, there have been few recent studies investigating the effect of the chemical components of ambient particulate matter with an aerodynamic diameter of <2.5 μm (PM2.5) on pediatric outpatient visits for respiratory diseases. In addition, there remains scarce evidence regarding PM2.5 components and sources that are most relevant to pediatric outpatient visits for respiratory diseases. This study aimed to determine the association between four ambient pollutants (SO2, NO2, PM10, and PM2.5), sources and chemical components of PM2.5, and pediatric outpatient visits for respiratory diseases.MethodsThis time-series study was conducted between January 1, 2018 and December 31, 2019 in Shanghai, China. A positive matrix factorization model was used to determine the source apportionment of PM2.5, and a generalized additive model was employed to evaluate the effect of air pollutants and the components and sources of PM2.5 on pediatric outpatient visits for respiratory diseases. In addition, a two-pollutant model was used to investigate the potential confounding effects of the copollutants.ResultsThe study revealed that a 10 μg/m3 increase in SO2, NO2, PM10, and PM2.5 concentrations corresponded to increases of 3.4% (95% CI: 2.3%–4.6%), 1.9% (95% CI: 1.7%–2.2%), 0.5% (95% CI: 0.4%–0.7%), and 0.5% (95% CI: 0.4%–0.7%), respectively, in pediatric outpatient visits for respiratory diseases on the day with the most significant lag effect. Notably, Ni exposure more strongly correlated with increased pediatric outpatient visits for respiratory diseases, with the percent of increase by 10 ng/m3 ranging from 7.6% to 16.5%. Moreover, among the PM2.5 sources researched in this study, oil and coal combustion were the most important for increasing pediatric outpatient visits for respiratory diseases.ConclusionThis study demonstrates that ambient pollutants and the chemical components and sources of PM2.5 were significantly associated with an elevated risk of pediatric outpatient visits for respiratory diseases and provides insights into the differential health risks of PM2.5 components.

Peroxides (H2O2, ROOR, ROOH) play an important atmospheric role in both the gas and particle phases. Several techniques are available in the literature for their quantification, although current techniques are very expensive or time-consuming. In the present work, a new fast and sensitive iodometric-spectrophotometric method, based on the traditional one, has been developed for the trace SOA (Secondary Organic Aerosols)-bound peroxides of laboratory-generated samples. The proposed method is based on the acceleration by microwave radiation of the reaction of peroxides with potassium iodide in acid medium. Iodine is liberated and in the presence of excess of iodide forms I3− that could be monitored at three different wavelengths (288, 351 and 420 nm). The linear range of concentrations of the method is at least 1–35 μM. The limit of detection of the method was 1 μM without degasification and decreased to 0.25 μM with degasification, respectively. The optimum conditions and other analytical parameters were evaluated for H2O2, tert-butyl hydroperoxide and cumene hydroperoxide. The main advantages of the new method in comparison with the traditional method are: it is less time consuming, it is applicable even in the presence of oxygen, it has a lower limit of detection (for 1 cm pathlength cell) and there are no sensitivity differences between different peroxides types.The proposed method has been successfully applied and compared with the traditional method for the determination of peroxides in SOA generated in laboratory by the gas phase ozonolysis of α-pinene.

Soil is heated or burned during field biomass burning, including forest fires, grassland fires, and open straw burning. The characteristics of the aerosols released from the high-temperature heated soil have not been reported, according to our knowledge. In this work, three types of soil were heated at different temperatures in a tubular furnace to mimic the heating process during field burning. The particulate emission factors (EFPM), particle size distributions, organic carbon (OC) contents, and organic compositions of the emitted aerosols were investigated in detail. It was found that the particulate matter (PM) produced by soil at high temperature (≥300 °C) cannot be neglected. The PM emission flux of the shallow surface of soil (with depth less than 5 cm) could be dozens of times higher than those from biomass burning when the surface temperature rises to 500 °C. The soil heated at higher temperatures emitted more particles with smaller sizes. These aerosols also contain toxic and harmful substances such as aromatics, heterocycles and nitriles. Therefore, the results strongly suggest that aerosol emissions from the heated soil during the field biomass burning cannot be ignored and could have significant environmental impacts.

We describe the approach to estimating the atmospheric carbon dioxide (CO2) for the Aerosol and Carbon Detection Lidar (ACDL) onboard the Atmospheric Environment Monitoring Satellite (AEMS). The method estimates the optimal state vector by maximizing the measurement posterior probability under a given prior state vector probability distribution. A priori constraint considering the spatial correlation is used as regularization to solve the ill-posed problem. We ran a series of observing system simulation experiments to demonstrate the critical outcome and character percentage uncertainty reduction. The results show that the state vector uncertainty can be reduced by ∼ 10% near the surface for the single sounding. The CO2 column-averaged dry air mole fraction (XCO2) derived by this algorithm is more stable than that obtained by the conventional algorithm and enables the monitoring of concentration changes for the multiple soundings. Similar to the Total Carbon Column Observing Network (TCCON), the averaging kernel is also provided for the subsequent flux inversion. Our simulation experiments demonstrate that the structure of the prior error covariance plays an important role in revealing vertical information from observations. In addition, we applied this algorithm to an airborne ACDL experiment for the retrieval of atmospheric CO2 over Bohai Bay on March 14, 2019. AEMS’s observations with a small footprint will yield important information on the carbon cycle, especially for small but strong emission sources.

Air quality issues caused by PM2.5-induced persistent extreme haze episodes have become increasingly serious in urban environments in recent years. Secondary water-soluble inorganic sulfate (SO42−), nitrate (NO3−) and ammonium (NH4+) ions are the major components of PM2.5. However, the contributions of inorganic nitrogen species, especially nitrate, to PM2.5 have greatly increased during haze episodes in many cities in China. Therefore, better understanding of their emission sources and formation pathways holds the key to controlling urban PM2.5 pollution more efficiently and effectively. In this study, water-soluble ionic characteristics and isotopic compositions and sources of NH4+ and NO3−, as well as NO3− formation pathways were determined in PM2.5 aerosol samples collected in Guangzhou, China, during 2015–2018. The PM2.5 concentrations varied from 30.5 to 189.8 μg⋅m−3 and their mean values were highest in spring (111.1 μg⋅m−3) and lowest in summer (63.5 μg⋅m−3). The δ15N–NH4+ and δ15N–NO3- values ranged from +4.5 to +20.2‰ and from +4.8 to +14.8‰, respectively, with their mean values being highest in winter (14.0‰ and 9.5‰, respectively) and lowest in summer (10.4‰ and 7.1‰, respectively). The seasonal δ15N variability was mainly attributed to isotopic equilibrium fractionation, and partly due to the changes in NH3 and NOx sources. The average δ18O–NO3- value of 63.0‰, ranging seasonally from +58.6‰ in summer to +68.0‰ in spring, suggests that NO2 +⋅OH pathway played a vital role (70.3–85.9%) in NO3− formation. The Bayesian isotope mixing model results revealed fossil fuel combustion sources as dominant sources of atmospheric NH3 and NOx. This study suggests that more effort should be devoted to reduce NH3 and NOx from combustion-related processes and highlights the importance of δ18O–NO3- analysis for exploring variations of nitrate formation pathways in urban atmospheres.

Due to the complexity and nonlinearity of the ozone (O3) production, it is vital to understand the detailed knowledge of ozone–precursor relationship for the formulation of effective mitigation of surface ozone pollution. In this study, continuous measurements of O3, volatile organic compounds (VOCs), and related parameters were conducted at an urban site of Beijing in the summer and autumn of 2019. The photochemical box model contained the Master Chemical Mechanism (MCMv3.3.1) was used to reveal the detailed information on the photochemical O3 formation. Results show that the average concentration of total VOCs (TVOC) was 31.2 ± 10.7 ppb and 37.8 ± 18.9 ppb during the summer and autumn campaign, respectively, with the largest contribution from alkanes in both seasons, which mainly originated from liquefied petroleum gas (LPG) usage (20.2%–22.6%), gasoline vehicular exhaust (21.0%–21.6%), diesel vehicular exhaust (18.1%–18.3%), solvent usage (20.4%–24.1%), and fuel evaporation (16.4%–17.4%) that identified by positive matrix factorization (PMF) model. Heavy ozone pollution episodes were observed and the net local O3 production rate during summer (EP1) and autumn (EP2) pollution episode was 9.87 ± 0.62 ppbv h−1, and 9.44 ± 1.18 ppbv h−1, respectively, which was both dominated by the reaction between HO2 with NO. The analysis of relative incremental reactivity (RIR) and O3-NOx-VOC isopleth shows that ozone formation was VOC-limited in urban Beijing, with alkenes and aromatics contributed the most to O3 formation in summer and autumn, respectively. In addition, modellings for various emission reduction scenarios were carried out, indicating the reduction of gasoline vehicles emissions in summer and both reduction of gasoline vehicles and solvent usage emissions in autumn is the best measures to efficiently reduce O3 pollution. These results improved our understanding of O3 precursors and their impact on ozone production and provided a more targeted reference for controlling ozone pollution in Beijing.

Shortcomings and uncertainties in the model representation of atmospheric transformations (the aging) of organic aerosol (OA) have long been identified as one of the potential sources of considerable uncertainty in OA simulations with both global and regional models. However, the impact of this uncertainty on predictions of radiative and climate effects of both anthropogenic and biomass burning (BB) aerosol yet needs to be understood. This study examines the importance of the model representation of OA for simulating the direct radiative effect (DRE) of Siberian BB aerosol in the eastern Arctic. We employ a regional coupled chemistry-meteorology model and a global fire emission database to simulate the optical properties and DRE of BB aerosol emitted from intense Siberian fires in July 2016 and compare the DRE estimates that were obtained using two alternative representations of Siberian BB OA. One of them is a “default” OA representation that predicts very little secondary OA (SOA), and another involves a simple original OA parameterization that has been developed previously within the volatility basis set (VBS) framework and features a strong production of SOA. The simulations of the aerosol optical properties are evaluated against satellite observations of the aerosol optical depth (AOD) in Siberia and the Arctic as well as against values of the single scattering albedo derived from in situ observations of the aerosol absorption and scattering coefficients at four Arctic sites. While the simulations with the default OA representation are found to strongly underestimate AOD both in Siberia and the eastern Arctic, the use of the VBS parameterization considerably improves the agreement between the AOD simulations and observations in both regions. Simulations of the single scattering albedo are found to be overall rather adequate with both representations. Differences in the OA representations are found to result in major differences in the estimates of the DRE of Siberian BB aerosol in the eastern Arctic. Specifically, although the simulations with both representations predict that the DRE is predominantly negative at the top of the atmosphere (TOA), the magnitude of the mean DRE is found to be more than twice as large (6.0 W m−2) with the VBS parameterization than with the default OA representation (2.8 W m−2). An even larger difference (by a factor of 3.5) is found between the estimates of the DRE over the snow- or ice-covered areas. The different treatments of the BB OA evolution are associated also with considerably different contributions of black and brown carbon to the DRE estimates. Overall, our results indicate that model estimates of the DRE of Siberian BB aerosol in the eastern Arctic are strongly sensitive to the assumptions regarding the evolution of OA in Siberian BB plumes and that the SOA formation in these plumes is one of the major factors determining the magnitude of the radiative effects of Siberian BB aerosol in the real atmosphere.

This work presents a methodology to identify the fuel sulphur content (FSC) violations of ongoing vessels, using CFD RANS modelling by implementing the SST k-omega turbulence parameterization to predict the CO2 and SO2 concentrations of plume dispersion. Gaseous pollutants measurements and meteorological data from a ship emission monitoring station in the approach to the port of Hamburg, Germany, have been used for the evaluation of the methodology. Gaseous pollutants concentration, meteorology, identity, and position of passing ships (AIS signal) are the main parameters of the modelling approach. Five ships have been selected to demonstrate and evaluate the method developed. The vessels had different installed power, geometry, and fuel sulphur content. A virtual monitoring station is created for collecting concentration data from the simulated plume and producing concentration time-series. The comparison between modelling and measurements is being performed with integrated numerical values that were produced from the concentration time-series. Modelling, in comparison to measurements for all case studies, provides results for CO2 and SO2 that are in the same order of magnitude, which constitutes the main criterion of validity. In the methodology, the uncertainties are separated into three categories. The first one is related to ambient conditions such as turbulence and temperature profiles. The second concerns ships’ funnel exit characteristics considering the estimation of funnel exit concentration and exhaust mass flow. The third considers the uncertainties that are related to measurements. All details above were used to produce expressions considering the relationship between the FSC and SO2 measuring instruments. The outcome of this work can contribute in finding optimum monitoring location and in estimating plume dispersion close to the water level, e.g. for studying pollutants exchange in the air-water interface.

The effect of sea breeze circulation on stratification of the vertical formaldehyde (HCHO) concentration vertical profiles is explored using a regional atmospheric chemical transport model (CTM) for three synoptically stagnant days focused on the east coast of the U.S in June 2018. During this event, a significant thermal contrast between the Atlantic Ocean and the terrestrial regions (12–17 °C), observed by moderate resolution imaging spectroradiometer (MODIS) and well-captured by the WRF-CMAQ model (15–18 °C), is conducive to monsoon-like flow, perpendicular to the shorelines, carrying clean marine air masses over the land within a few hundreds of meters above the surface. In contrast, the westerly continental polluted air masses prevail in higher altitudes. These two conflicting flows result in atypical vertical shapes of HCHO concentrations increasing with altitude. This decoupling pattern is so pronounced that we observe total column HCHO negatively correlate with surface concentrations. Comparisons of an accredited global model, GEOS-CF, to surface wind measurements and MODIS skin temperature indicate its poor representation of the sea breeze timing and strength, resulting in GEOS-CF HCHO vertical shapes being drastically different from the WRF-CMAQ. Based on radiative transfer calculations, the differences in the vertical distribution of HCHO between the WRF-CMAQ and that of GEOS-CF in the first 3 km are sufficient to induce a 20–30% error in air mass factors (thus total vertical HCHO column abundances). Through an experiment involving converting HCHO total columns to surface mixing ratios, we demonstrate that GEOS-CF allocates noticeably more HCHO molecules (40–150%) to the surface layer due to the misrepresentation of the vertical shape of HCHO during the sea breeze event. It is known that a significant fraction of the human population lives in coastal areas prone to detrimental effects caused by air pollution, and elevated pollutant concentrations usually occur in synoptically stagnant atmospheric conditions when local circulation patterns come into play; accordingly, our experiments emphasize the importance of the effect a priori profiles can have on satellite-derived applications under such conditions. To ensure that the quantitative representation of satellite-based trace gas retrievals on a daily basis is trustworthy and useable for air quality applications, atmospheric models providing a priori profiles for satellite retrievals should be well-tuned to reproduce complex local circulation such as sea-land breezes.

Abstract not available